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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear structure and energy
levels of the Tellurium-132 (132Te) isotope. With 52 protons and 80 neutrons, this neutron-rich
nucleus, in proximity to the doubly magic 32Sn, exhibits intriguing structural features that are a
subject of ongoing experimental and theoretical investigation. This document summarizes key
guantitative data, details of experimental methodologies, and a visualization of the underlying
theoretical framework.

Core Nuclear Properties of *32Te

Tellurium-132 is a radioactive isotope with a half-life of 3.204 days.[1][2][3] It primarily
undergoes beta-minus (3~) decay to lodine-132 (1321).[1][2][4] The ground state of 132Te has a
spin and parity of 0*.[2]

Property Value Unit
Half-life 3.204 (13) days
Mass Excess -85209.535 (11.392) keV
Binding Energy 1109941.769 (11.393) keV
Beta Decay Energy (Q(B7)) 493.000 (4.000) keV
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Table 1: Key Nuclear Properties of 132Te.[4]

Nuclear Energy Levels and Transitions

The excited states of 132Te are populated through various nuclear reactions, including the beta
decay of Antimony-132 (132Sb) and two-neutron transfer reactions.[1][5] Gamma-ray
spectroscopy is a primary tool for elucidating the energy levels and the electromagnetic
transitions between them.

Level Energy (keV)  Spin-Parity (J11) Half-life B(E2; Ji ~ Jp)
(W.u.)

973.9 -

1665.4 -

1775.0 - 145 s

1788.1 29

2248.8 2

2281.0 (3)

2363.6 2

Table 2: Selected Excited States and their Properties in 132Te.[4][6] (Note: This is a partial list.
For a comprehensive and up-to-date compilation, the Evaluated Nuclear Structure Data File
(ENSDF) is recommended.[7][8][9][10][11])

The B(E2) value for the 41 — 2*1 transition has been experimentally determined to be 9.3(10)
W.u., providing insight into the collective nature of these states.[5]

Experimental Methodologies

Our understanding of the 132Te nuclear structure is built upon a foundation of sophisticated
experimental techniques.

Gamma-Ray Spectroscopy following Beta Decay of **2Sb
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This method is crucial for populating and studying the low-lying excited states of 132Te.

Experimental Workflow:

132Sh Production
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:

Isotope Separation

Beta Decay and Detection

132Sh Source

'

B~ Decay

:

Excited 132Te

:

y-ray Emission

:

HPGe Detector Array

'

y-y Coincidence Analysis
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Caption: Workflow for y-ray spectroscopy of 132Te from 32Sb decay.
Protocol:

o Production of 132Sph: A radioactive beam of 132Sb is produced, often through the fission of a
heavy target like Uranium-238 or Thorium-232 induced by a primary beam (e.g., protons or
heavy ions).[12][13] The fission fragments are then isotopically separated.

o Beta Decay: The separated 132Sh source undergoes beta-minus decay, populating various
excited states in the daughter nucleus, 32Te.[1][6]

o Gamma-Ray Detection: An array of High-Purity Germanium (HPGe) detectors is used to
detect the gamma rays emitted from the de-excitation of the 32Te nucleus.[14]

o Coincidence Measurement: By analyzing the time correlations between the detected gamma
rays (y-y coincidence), the cascade of transitions can be reconstructed, allowing for the
establishment of the nuclear level scheme.[14][15]

Recoil-Distance Doppler-Shift (RDDS) Method

This technique is employed to measure the lifetimes of excited nuclear states in the picosecond
to nanosecond range.

Experimental Workflow:
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Caption: Schematic of the Recoil-Distance Doppler-Shift experiment.
Protocol:

» Reaction: A beam of 13%Te is impinged on a target, inducing a two-neutron transfer reaction,
such as 139Te(180, 160)132Te*, to produce excited 32Te nuclei.[5]
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» Recoil: The excited *32Te nuclei recoil from the target with a certain velocity.

e Plunger Device: A "plunger" apparatus consists of the target foil and a parallel stopper foil at
a precisely controlled distance.

e Gamma Decay: The recoiling nuclei can de-excite by emitting gamma rays either while in
flight between the foils or after being stopped in the stopper foil.

o Doppler Shift: Gamma rays emitted in flight are Doppler-shifted in energy, while those
emitted at rest are not.

 Lifetime Determination: By measuring the relative intensities of the shifted and unshifted
gamma-ray peaks as a function of the target-stopper distance, the lifetime of the excited
state can be determined.[16][17][18]

Theoretical Framework: The Nuclear Shell Model

The nuclear shell model provides a powerful theoretical framework for understanding the
structure of 132Te. This model describes the nucleus in terms of nucleons (protons and
neutrons) occupying quantized energy levels, or "shells," analogous to the electron shells in
atoms.

The structure of 132Te, with two protons outside the Z=50 closed shell and two neutron holes
relative to the N=82 closed shell, can be interpreted within this model by considering the
interactions between these valence nucleons.[19][20][21][22][23][24]
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Caption: Logical flow of the Nuclear Shell Model applied to 32Te.

Shell model calculations for 132Te involve defining a model space of single-particle orbitals for
the valence nucleons and a residual interaction between them. By diagonalizing the
Hamiltonian within this model space, the energy levels, wavefunctions, and consequently, other
nuclear properties like transition probabilities, can be calculated.[25][26][27] These theoretical
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predictions are then compared with experimental data to refine the model parameters and
deepen our understanding of the nuclear forces at play.

Disclaimer: This document provides a summary of the current understanding of the nuclear
structure of Tellurium-132. The field of nuclear physics is constantly evolving, and for the most
recent and detailed data, it is recommended to consult the latest publications and evaluated
nuclear data libraries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

